Cas no 89488-32-4 (2-bromo-1-(4-methylthiazol-5-yl)ethanone hydrobromide)
89488-32-4 structure
Product Name:2-bromo-1-(4-methylthiazol-5-yl)ethanone hydrobromide
CAS No:89488-32-4
MF:C6H7Br2NOS
MW:300.998878717422
CID:2105043
Update Time:2023-11-18
2-bromo-1-(4-methylthiazol-5-yl)ethanone hydrobromide Chemical and Physical Properties
Names and Identifiers
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- 2-bromo-1-(4-methylthiazol-5-yl)ethanone hydrobromide
- VQHHUXRJKNSHHF-UHFFFAOYSA-N
- CID 131735473
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- Inchi: 1S/C6H6BrNOS.BrH/c1-4-6(5(9)2-7)10-3-8-4;/h3H,2H2,1H3;1H
- InChI Key: VQHHUXRJKNSHHF-UHFFFAOYSA-N
- SMILES: BrCC(C1=C(C)N=CS1)=O.Br
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 142
- Topological Polar Surface Area: 58.2
2-bromo-1-(4-methylthiazol-5-yl)ethanone hydrobromide Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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